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Compound of Interest

Compound Name: 4-Hydroxy-2-methylquinoline

Cat. No.: B359612

Essential Safety and Handling Guide for 4-Hydroxy-
2-methylquinoline

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Hydroxy-2-methylquinoline (CAS No. 607-67-0). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by minimizing
exposure risk and ensuring proper environmental stewardship.

Hazard Identification and Safety Data

4-Hydroxy-2-methylquinoline is classified as a hazardous substance. Based on the Globally
Harmonized System (GHS), it presents the following hazards:

 Skin Irritation (Category 2)[1][2]
o Serious Eye Irritation (Category 2)[1][2]

» Specific Target Organ Toxicity — Single Exposure (Category 3), primarily affecting the
respiratory system.[1][2][3]

Adherence to the safety protocols outlined below is mandatory to prevent irritation and other
adverse health effects.
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Quantitative Safety Data

Value

GHS Hazard Codes

H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause

respiratory irritation)

Molecular Weight 159.18 g/mol
Appearance Beige Powder/Solid
Melting Point 234-236 °C

Occupational Exposure Limits (PEL, TWA)

Data not available. Handle as a hazardous
compound with unknown long-term exposure

effects.

LD50/LC50 (Oral, Dermal, Inhalation)

To the best of our knowledge, the toxicological
properties of this material have not been

thoroughly investigated.[4]

Personal Protective Equipment (PPE)

The following PPE is the minimum requirement for all personnel handling 4-Hydroxy-2-

methylquinoline. Work should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

© 2025 BenchChem. All rights reserved.

2/9 Tech Support


https://www.biosynth.com/Files/MSDS/FP/40/MSDS_FP40575_4000_EN.pdf
https://www.benchchem.com/product/b359612?utm_src=pdf-body
https://www.benchchem.com/product/b359612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b359612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Protection Type Specific Equipment Standard Compliance

Chemical safety goggles or a OSHA 29 CFR 1910.133 or EN

Eye/Face Protection )
face shield. 166

Chemical-resistant gloves
) (e.g., Nitrile, Neoprene).
Hand Protection EN 374
Inspect gloves for tears or

holes before each use.

] A laboratory coat must be worn
Body Protection
and kept fully buttoned.

For handling powder outside of
a fume hood or when

Respiratory Protection generating dust, a NIOSH- NIOSH/MSHA or EN 149
approved N95 dust mask is

required.

Operational Plan: Step-by-Step Guidance

This section details the procedural workflow for safely handling 4-Hydroxy-2-methylquinoline
from receipt to disposal.

3.1. Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks. If compromised,
follow spill procedures immediately.

e Labeling: Ensure the container is clearly labeled with the full chemical name and hazard
warnings.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep
away from strong oxidizing agents and strong acids.

3.2. Handling and Experimental Use

» Preparation: Before handling, ensure the work area is clean and uncluttered. A chemical
fume hood is the required designated area for weighing and preparing solutions.
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e Weighing:
o Perform all weighing operations within a fume hood to prevent inhalation of the powder.
o Use a disposable weighing dish to avoid contamination of balances.
o Handle the powder gently to minimize dust generation.
 Dissolving:
o Add the solid 4-Hydroxy-2-methylquinoline to the solvent slowly.
o If the dissolution process is exothermic, use an ice bath to control the temperature.
o Keep the container covered as much as possible during the process.
e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling is
complete.[3]

o Clean all non-disposable equipment used during the process.
3.3. Spill and Emergency Procedures
e Minor Spill (Solid):
o Evacuate non-essential personnel from the immediate area.
o Wearing full PPE, gently sweep up the spilled solid material. Avoid creating dust.
o Place the collected material into a labeled hazardous waste container.

o Clean the spill area with a damp cloth, and place the cloth in the hazardous waste
container.

o Exposure (Skin):

o Immediately flush the affected area with copious amounts of water for at least 15 minutes.
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o Remove contaminated clothing while under a safety shower.
o Seek medical attention if irritation persists.
e Exposure (Eyes):

o Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids
open.

o Remove contact lenses, if present and easy to do so.

o Seek immediate medical attention.

Disposal Plan

All waste containing 4-Hydroxy-2-methylquinoline must be treated as hazardous waste. Do
not dispose of this chemical in the regular trash or down the drain.

4.1. Waste Segregation and Collection
e Solid Waste:

o Collect unused 4-Hydroxy-2-methylquinoline powder and any contaminated disposable
items (e.g., gloves, weighing paper, pipette tips) in a dedicated, sealable, and clearly
labeled hazardous waste container.

o The label must read: "Hazardous Waste: 4-Hydroxy-2-methylquinoline (Solid)" and
include the relevant hazard symbols.

e Liquid Waste:

o Collect any solutions containing 4-Hydroxy-2-methylquinoline in a dedicated, leak-proof,
and sealable liquid hazardous waste container.

o The label must read: "Hazardous Waste: 4-Hydroxy-2-methylquinoline (Liquid)" and list
all chemical components and their approximate concentrations.

4.2. Storage and Final Disposal
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« Interim Storage: Store hazardous waste containers in a designated Satellite Accumulation
Area (SAA). Ensure containers are sealed and stored in secondary containment to prevent

spills.

o Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. All disposal must be in accordance with local, regional, and national
regulations.

Workflow and Logic Diagrams

The following diagrams illustrate the key procedural workflows for handling 4-Hydroxy-2-

methylquinoline.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b359612?utm_src=pdf-body
https://www.benchchem.com/product/b359612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b359612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Handling Workflow for 4-Hydroxy-2-methylquinoline
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Caption: Procedural workflow for handling 4-Hydroxy-2-methylquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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